1-(4-chlorobenzenesulfonyl)-3-(4-methylpiperidine-1-carbonyl)piperidine

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-cyclohexylpiperidine-3-carboxamide
• InChI: InChI=1S/C18H25ClN2O3S/c19-15-8-10-17(11-9-15)25(23,24)21-12-4-5-14(13-21)18(22)20-16-6-2-1-3-7-16/h8-11,14,16H,1-7,12-13H2,(H,20,22)
• InChI Key: RRHWEGUOHKFJBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2CCCN(C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H25ClN2O3S
• DSSTOX Substance ID: DTXSID00389968
• Molecular Weight: 384.9 g/mol
• CAS RN: 460327-36-0

Description

1-(4-chlorobenzenesulfonyl)-3-(4-methylpiperidine-1-carbonyl)piperidine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CBMEP, and it belongs to the class of sulfonylpiperidines. CBMEP has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of CBMEP involves its ability to bind to specific ion channels and receptors in the nervous system. This binding leads to the inhibition of ion flow through these channels, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
CBMEP has been shown to have a wide range of biochemical and physiological effects, including the inhibition of ion channels in the nervous system, the reduction of neurotransmitter release, and the modulation of synaptic plasticity. These effects can have implications for the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of CBMEP is its ability to selectively block specific ion channels and receptors, which can help researchers better understand the mechanisms underlying various physiological processes. However, CBMEP also has certain limitations, including its potential toxicity and the need for careful dosing in experiments.

Future Directions

There are several potential future directions for research involving CBMEP, including its use in the study of neurodegenerative diseases, the development of new drugs for the treatment of neurological and psychiatric disorders, and the exploration of its potential as a tool for gene editing and other genetic therapies. Additionally, further research is needed to better understand the mechanisms underlying CBMEP's effects and to develop more effective dosing strategies for experimental use.

Synthesis Methods

The synthesis of CBMEP involves several steps, including the reaction of 4-chlorobenzenesulfonyl chloride with 4-methylpiperidine-1-carboxylic acid, followed by the addition of piperidine. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

CBMEP has been used in a variety of scientific research applications, including the study of ion channels and receptors in the nervous system. This compound has been shown to be a potent blocker of certain ion channels, which can help researchers better understand the mechanisms underlying various physiological processes.